3-chloro-4-fluoro-N-methylbenzamide

• Molecular Formula: C8H7ClFNO
• Molecular Weight: 187.60 g/mol
• IUPAC Name: 3-chloro-4-fluoro-N-methylbenzamide
• InChI: InChI=1S/C8H7ClFNO/c1-11-8(12)5-2-3-7(10)6(9)4-5/h2-4H,1H3,(H,11,12)
• InChI Key: FHYOKHBHKIRBNR-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=C(C=C1)F)Cl

Description

3-chloro-4-fluoro-N-methylbenzamide is a useful research compound. Its molecular formula is C8H7ClFNO and its molecular weight is 187.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 3-chloro-4-fluorobenzoic acid (25.0 g, 143 mmol), Methylamine hydrochloride (11.60 g, 172 mmol), N1-((ethylimino)methylene)-N3,N3-dimethylpropane-1,3-diamine hydrochloride (41.2 g, 215 mmol), and 1H-benzo[d][1,2,3]triazol-1-ol hydrate (32.9 g, 215 mmol) in DMF (Volume: 150 mL) was added 4-methylmorpholine (79 mL, 716 mmol) at 23° C. The reaction was stirred at 23° C. for 3 hr. The reaction mixture was diluted with water (500 mL) to furnish a yellow-orange solution. The solution was stirred overnight at 23° C. affording a suspension. The suspension was filtered, washed with H2O (3×100 mL), and the resulting solid was dried in vacuo at 30° C. to provide 3-chloro-4-fluoro-N-methylbenzamide (14.24 g, 76 mmol, 53.0% yield) as an off-white solid. 1H NMR (400 MHz, DMSO-d6) δ ppm 2.78 (d, J=4.55 Hz, 3 H) 7.53 (t, J=8.97 Hz, 1 H) 7.86 (ddd, J=8.59, 4.80, 2.27 Hz, 1 H) 8.04 (dd, J=7.20, 2.15 Hz, 1 H) 8.51-8.65 (m, 1 H). ESI-MS: m/z 188.0 (M+H)+. Mp=108.3-110.0° C.